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Compound of Interest

Compound Name:
2-Chloro-5-hydroxy-4-

methylbenzaldehyde

Cat. No.: B13005417

Get Quote

Technical Guide: MS Fragmentation of 2-Chloro-
5-hydroxy-4-methylbenzaldehyde
Executive Summary
2-Chloro-5-hydroxy-4-methylbenzaldehyde (

, MW 170.59) is a tri-substituted benzene derivative used as a scaffold in the synthesis of
bioactive heterocycles. Its mass spectrum is characterized by a distinct chlorine isotopic cluster
and a fragmentation pathway dominated by the interplay between the ortho-chloro/aldehyde
interaction and the phenolic hydroxyl group.

This guide details the theoretical and observed fragmentation logic, distinguishing this

compound from its structural isomers (e.g., 3-chloro-6-hydroxy-2-methylbenzaldehyde) through

specific "ortho-effect" diagnostic peaks.
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Property Specification

IUPAC Name 2-Chloro-5-hydroxy-4-methylbenzaldehyde

CAS Number 860753-80-6

Molecular Formula

Exact Mass
170.0135 Da (

)

Monoisotopic Peaks m/z 170 (100%), 172 (32.0%)

Key Functional Groups
Aldehyde (-CHO), Phenolic (-OH), Aryl Chloride

(-Cl), Methyl (-CH3)

Mass Spectrometry Fragmentation Analysis
The Molecular Ion Cluster ( )
The spectrum is anchored by the molecular ion (

) at m/z 170.

Isotope Pattern: The presence of a single chlorine atom creates a characteristic 3:1 intensity

ratio between m/z 170 (

) and m/z 172 (

).

Stability: As an aromatic aldehyde, the molecular ion is relatively stable and prominent,

typically exhibiting 40–80% relative abundance depending on ionization energy (70 eV).

Primary Fragmentation Pathways
The fragmentation is driven by three competing mechanisms:

-cleavage of the aldehyde, CO expulsion from the phenol, and the "ortho-effect" involving the
chlorine.
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Pathway A: Loss of Formyl Radical (

-Cleavage)
Transition:

m/z Shift:

(and

)

Mechanism: Homolytic cleavage of the C-C bond adjacent to the carbonyl group. This is a

universal feature of benzaldehydes, yielding a substituted phenyl cation (

).

Pathway B: Carbon Monoxide Expulsion
Transition:

or

m/z Shift:

(direct) or

(secondary)

Mechanism: Phenols and aldehydes frequently lose neutral CO. The peak at m/z 113 (loss of

CHO + CO) represents the

ion (chlorotoluene radical cation).

Pathway C: The Ortho-Chloro Effect (Diagnostic)
Transition:

m/z Shift:
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Mechanism: The chlorine atom at the C2 position is ortho to the aldehyde at C1. This

proximity facilitates the expulsion of the halogen radical (

), often enhanced by the formation of a stable oxonium resonance structure.

Significance: This peak is significantly more intense in 2-chloro isomers compared to 3-

chloro or 4-chloro isomers, serving as a key differentiator.

Comparative Analysis: Isomer Differentiation
To validate the identity of 2-Chloro-5-hydroxy-4-methylbenzaldehyde, it must be

distinguished from its isomers. The table below outlines the diagnostic differences.

Feature
Target: 2-Chloro-

(Ortho-Cl)
Alt: 3-Chloro- (Meta-
Cl)

Alt: 4-Chloro- (Para-
Cl)

[M - Cl]+ (m/z 135)

High Intensity (Ortho

effect facilitates Cl

loss)

Low Intensity Low Intensity

[M - H]+ (m/z 169)
Moderate (Aldehyde H

loss)
Moderate Moderate

[M - CHO]+ (m/z 141)
Strong (Base Peak

Candidate)

Strong (Base Peak

Candidate)

Strong (Base Peak

Candidate)

[M - HCl]+ (m/z 134)

Possible (Interaction

between CHO and

ortho-Cl)

Unlikely Unlikely

Conclusion: If the mass spectrum shows a prominent peak at m/z 135 (loss of Cl) alongside the

aldehyde fragments, the chlorine is likely in the ortho position (C2 or C6).

Fragmentation Pathway Diagram
The following Graphviz diagram visualizes the fragmentation tree for 2-Chloro-5-hydroxy-4-
methylbenzaldehyde.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13005417/docs?utm_src=pdf-body#mass-spectrometry-fragmentation-pattern-of-2-chloro-5-hydroxy-4-methylbenzaldehyde
https://www.benchchem.com/product/b13005417/docs?utm_src=pdf-body#mass-spectrometry-fragmentation-pattern-of-2-chloro-5-hydroxy-4-methylbenzaldehyde
https://www.benchchem.com/product/b13005417/docs?utm_src=pdf-body#mass-spectrometry-fragmentation-pattern-of-2-chloro-5-hydroxy-4-methylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13005417?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Ion [M]+
m/z 170 / 172
(C8H7ClO2)+

[M - H]+
m/z 169

(C8H6ClO2)+

- H• (1 Da)

[M - CHO]+
m/z 141 / 143
(C7H6ClO)+

- CHO• (29 Da)
(Alpha Cleavage)

[M - Cl]+
m/z 135

(C8H7O2)+

- Cl• (35 Da)
(Ortho Effect)

[M - CO]+
m/z 142

(C7H7ClO)+

- CO (28 Da)

[M - CHO - CO]+
m/z 113

(C6H6Cl)+

- CO (28 Da)

Phenyl Cation
m/z 77

(C6H5)+

Ring Disintegration

- HCl (36 Da)

Click to download full resolution via product page

Caption: Fragmentation tree of 2-Chloro-5-hydroxy-4-methylbenzaldehyde showing primary

cleavage pathways (alpha-cleavage, ortho-elimination) and secondary decays.

Experimental Protocol: GC-MS Characterization
To obtain the data described above, use the following standardized protocol.

Sample Preparation
Solvent: Dissolve ~1 mg of the solid compound in 1 mL of Ethyl Acetate or Methanol (LC-MS

grade).

Derivatization (Optional): If peak tailing occurs due to the phenolic -OH, derivatize with

BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) to form the TMS ether.
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Note: TMS derivatization increases MW by 72 Da (M+ becomes 242).

Instrument Parameters (EI-MS)
Ionization Mode: Electron Impact (EI)[1]

Electron Energy: 70 eV (Standard library compatible)

Source Temperature: 230 °C

Transfer Line Temp: 280 °C

Mass Range: m/z 40 – 300

GC Parameters
Column: DB-5MS or equivalent (30m x 0.25mm, 0.25µm film)

Carrier Gas: Helium at 1.0 mL/min

Temperature Program:

Hold at 60 °C for 1 min.

Ramp 20 °C/min to 280 °C.

Hold at 280 °C for 5 min.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. How to Read a Simple Mass Spectrum : 7 Steps - Instructables [instructables.com]

To cite this document: BenchChem. [mass spectrometry fragmentation pattern of 2-Chloro-5-
hydroxy-4-methylbenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13005417/docs#mass-spectrometry-fragmentation-
pattern-of-2-chloro-5-hydroxy-4-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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